2-Bromo-4-(tert-butyl)benzenesulfonamide

• IUPAC Name: 2-bromo-4-tert-butylbenzenesulfonamide
• InChI: InChI=1S/C10H14BrNO2S/c1-10(2,3)7-4-5-9(8(11)6-7)15(12,13)14/h4-6H,1-3H3,(H2,12,13,14)
• InChI Key: VISBKQOZQQEHDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1)S(=O)(=O)N)Br
• Molecular Formula: C10H14BrNO2S
• Molecular Weight: 292.19 g/mol
• CAS No.: 99177-40-9

Description

2-Bromo-4-(tert-butyl)benzenesulfonamide is a chemical compound with the molecular formula C10H14BrNO2S. It has a molecular weight of 292.2.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H14BrNO2S/c1-10(2,3)12-15(13,14)9-7-5-4-6-8(9)11/h4-7,12H,1-3H3. This code provides a detailed description of the molecule’s structure.

Chemical Reactions Analysis

While the specific chemical reactions involving this compound are not detailed in the search results, it is known that this compound can participate in various chemical reactions due to the presence of the bromine atom, which can be replaced by other groups in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 292.19. More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Catalytic Activity in Asymmetric Alkylation Reactions

2-Bromo-4-(tert-butyl)benzenesulfonamide derivatives have been explored in asymmetric alkylation reactions. For instance, 4-(bromomethyl)benzenesulfonamides have been prepared and utilized as quaternization reagents. They show highly enantioselective catalytic activity in asymmetric benzylation reactions, leading to the production of phenylalanine derivatives with high yield and enantioselectivity (Itsuno, Yamamoto, & Takata, 2014).

Photosensitizer in Photodynamic Therapy

New derivatives of this compound have been synthesized and characterized for use in photodynamic therapy, particularly in cancer treatment. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation, making them suitable as Type II photosensitizers (Pişkin, Canpolat, & Öztürk, 2020).

Herbicide Efficacy and Selectivity

The use of this compound derivatives in agriculture has been investigated. For example, their application on golf putting greens showed selective control of certain turfgrasses without damaging others, demonstrating their potential as selective herbicides (Neidlinger, Furtick, & Goetze, 1968).

Chemical Nuclease Activity

Copper(II) complexes with sulfonamides derived from 2-picolylamine, including this compound derivatives, have been studied for their potential as chemical nucleases. These complexes can act in the presence of ascorbate/H2O2, generating reactive oxygen species, and are useful in studying DNA interactions (Macías et al., 2006).

Molecular Electronics

This compound derivatives have been utilized as building blocks in the synthesis of molecular wires for electronic applications. Their properties make them suitable for creating efficient oligo(phenylenevinylene) and oligo(phenyleneethynylene) wires, which are integral to molecular electronics (Stuhr-Hansen et al., 2005).